Cas no 88777-98-4 (Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl-
• CAS No: 88777-98-4
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 1931224
• Update Time: 2025-01-07

Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 6-(hydroxymethyl)-3,7-dimethyl-

• Inchi： 1S/C12H12O3S/c1-6-8(5-13)3-4-9-7(2)11(12(14)15)16-10(6)9/h3-4,13H,5H2,1-2H3,(H,14,15)
• InChI Key： BTLDVGGVFLXMJH-UHFFFAOYSA-N
• SMILES： C12=C(C)C(CO)=CC=C1C(C)=C(C(O)=O)S2

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 479.6±40.0 °C(Predicted)
• pka: 3.26±0.30(Predicted)